2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide

• IUPAC Name: 2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide
• InChI: InChI=1S/C15H13NOS2/c1-2-12-8-10-9-13(19-15(10)18-12)14(17)16-11-6-4-3-5-7-11/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: KZEKYHRFIXHBOH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)SC(=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C15H13NOS2
• Molecular Weight: 287.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide” are not available, general methods for synthesizing thiophene derivatives involve condensation reactions such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. These methods involve reactions between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produce aminothiophene derivatives.

Mechanism of Action

The mechanism of action of 2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide is not fully understood. However, it has been suggested that this compound exerts its effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that play a role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines and chemokines, which play a role in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide is that it exhibits a high degree of selectivity towards certain enzymes and proteins, which makes it a useful tool for studying the role of these enzymes and proteins in various cellular processes. However, one limitation of this compound is that it may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide. One direction is to further investigate the mechanism of action of this compound and its effects on various cellular processes. Another direction is to explore the potential applications of this compound in the treatment of various diseases, such as cancer and viral infections. Additionally, the development of more selective and potent derivatives of this compound may lead to the discovery of new therapeutic agents.

Synthesis Methods

2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide can be synthesized through a multistep process involving the reaction of various chemical compounds. The synthesis method involves the reaction of 2-ethylthiophene-5-carboxylic acid with phenylhydrazine hydrochloride, followed by the reaction of the resulting intermediate with thionyl chloride. The final product is obtained through the reaction of the resulting intermediate with 2-aminothiophene.

Scientific Research Applications

2-ethyl-N-phenylthieno[2,3-b]thiophene-5-carboxamide has been the subject of several scientific studies due to its potential applications in various fields. It has been found to exhibit anti-inflammatory, antitumor, and antiviral properties. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.